Cas no 959236-05-6 (Tert-Butyl 4-cyanoindoline-1-carboxylate)

• Product Name: Tert-Butyl 4-cyanoindoline-1-carboxylate
• CAS No: 959236-05-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 4728811
• Update Time: 2023-08-16

Tert-Butyl 4-cyanoindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-cyanoindoline-1-carboxylate
• 1h-indole-1-carboxylic acid,4-cyano-2,3-dihydro-,1,1-dimethylethyl ester
• Tert-Butyl 4-cyanoindoline-1-carboxylate

• Inchi： 1S/C14H16N2O2/c1-14(2,3)18-13(17)16-8-7-11-10(9-15)5-4-6-12(11)16/h4-6H,7-8H2,1-3H3
• InChI Key： XWZXYKIMTSTFPM-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=C(C#N)C=2CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 377
• Topological Polar Surface Area: 53.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids